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Compound of Interest

Compound Name: Vanyldisulfamide

Cat. No.: B086878

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanyldisulfamide, identified by the CAS number 119-85-7, is a chemical entity with the
systematic name 4-[[(4-hydroxy-3-methoxyphenyl)-(4-
sulfamoylanilino)methyl]amino]benzenesulfonamide. Despite its defined chemical structure, a
comprehensive review of publicly accessible scientific literature and patent databases reveals a
significant scarcity of in-depth technical information. This guide summarizes the available data
and highlights the current knowledge gaps regarding this compound.

Chemical and Physical Properties

Quantitative data on the physicochemical properties of Vanyldisulfamide is not readily
available in peer-reviewed literature. Chemical suppliers provide basic information, which is
summarized in the table below. Discrepancies in the molecular formula have been noted
across different supplier databases.
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Property Value Source

CAS Number 119-85-7 Chemical Supplier Databases

4-[[(4-hydroxy-3-
i methoxyphenyl)-(4- ] )
Systematic Name - ) Chemical Supplier Databases
sulfamoylanilino)methylJamino]

benzenesulfonamide

C20H22N406S:2 or ) )
Molecular Formula Chemical Supplier Databases
C21H24N406S2

] 478.55 g/mol (for
Molecular Weight Calculated
C20H22N406S2)

Note: The discrepancy in the molecular formula suggests potential variations in the reported
structure or the presence of different salt forms. Further analytical characterization would be

required to confirm the precise molecular composition.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of Vanyldisulfamide are not described in the
public domain. However, based on its chemical structure, a plausible synthetic route could
involve the condensation of vanillin (4-hydroxy-3-methoxybenzaldehyde), sulfanilamide (4-
aminobenzenesulfonamide), and a second equivalent of sulfanilamide. This type of reaction is
a common method for the synthesis of bis-sulfonamide derivatives.

A generalized, hypothetical experimental workflow for such a synthesis is depicted below. It is
crucial to note that this is a theoretical pathway and has not been experimentally validated for
Vanyldisulfamide.
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Starting Materials

Sulfanilamide (2 eq.)

Reaction Conditions

Purification and Product

Heating/Reflux Condensation Reaction Purification (e.g., Recrystallization, Chromatography) Vanyldisulfamide

Acid or Base Catalyst (optional)

Suitable Solvent (e.g., Ethanol)

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for Vanyldisulfamide.

Biological Activity and Mechanism of Action

There is a notable absence of published research on the pharmacological properties, biological
activity, or mechanism of action of Vanyldisulfamide. The sulfonamide functional group is a
common motif in a wide range of therapeutic agents, particularly known for its antibacterial
(sulfonamide antibiotics) and diuretic (e.g., carbonic anhydrase inhibitors) properties. The
presence of two sulfonamide moieties in Vanyldisulfamide suggests that it could be
investigated for similar activities.
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Given the lack of specific data, no signaling pathways or logical relationships involving
Vanyldisulfamide can be depicted.

Conclusion and Future Directions

The current publicly available information on Vanyldisulfamide (CAS 119-85-7) is limited to its
basic chemical identity. There is a significant opportunity for researchers to conduct
foundational studies to characterize this compound fully. Future research should focus on:

 Definitive Analytical Characterization: Confirmation of the precise chemical structure and
molecular formula using modern analytical techniques such as NMR, mass spectrometry,
and elemental analysis.

» Development and Optimization of a Synthetic Protocol: Establishment of a reliable and
scalable synthetic route to produce high-purity Vanyldisulfamide for further study.

o Physicochemical Profiling: Determination of key properties such as solubility, melting point,
and pKa.

» Biological Screening: A broad-based biological screening to identify any potential
pharmacological activities, for instance, antimicrobial, anticancer, or enzyme inhibitory
effects.

o Mechanism of Action Studies: Should biological activity be identified, subsequent studies to
elucidate the underlying mechanism of action would be warranted.

In conclusion, Vanyldisulfamide represents an under-investigated chemical entity. The
information presented in this guide is based on the sparse data currently available. Further
experimental work is essential to unlock its potential and provide the in-depth technical
understanding required by the scientific and drug development communities.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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